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Compound of Interest

Compound Name: 2-Octyn-1-ol

Cat. No.: B148842 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical, procedural guidance for the safe handling and disposal of 2-
Octyn-1-ol. Adherence to these protocols is essential for ensuring laboratory safety and

operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Octyn-1-ol is a combustible liquid that poses several health risks. It is harmful if swallowed,

causes skin and serious eye irritation, and may lead to respiratory irritation.[1][2] Rigorous

adherence to Personal Protective Equipment (PPE) protocols is mandatory to mitigate these

risks.

Table 1: Personal Protective Equipment (PPE) for 2-Octyn-1-ol
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1]

Prevents eye contact which

can cause serious irritation.[1]

[2]

Skin Protection

Chemical impermeable gloves.

Fire/flame resistant and

impervious clothing.[1]

Protects against skin irritation

and absorption.[1][2]

Respiratory Protection

Use only in a well-ventilated

area.[1] If exposure limits are

exceeded or irritation is

experienced, a full-face

respirator is necessary.[1] A

dust mask (type N95) may also

be appropriate.

Prevents respiratory tract

irritation.[1][2]

Table 2: GHS Hazard Information for 2-Octyn-1-ol
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Hazard Statement GHS Classification Precautionary Statement

H302: Harmful if swallowed
Acute toxicity, oral (Category

4)

P270: Do not eat, drink or

smoke when using this

product. P301+P317: IF

SWALLOWED: Get medical

help. P330: Rinse mouth.[1][2]

H315: Causes skin irritation
Skin corrosion/irritation

(Category 2)

P280: Wear protective

gloves/protective clothing.

P302+P352: IF ON SKIN:

Wash with plenty of water.

P332+P317: If skin irritation

occurs: Get medical help.[1][2]

H319: Causes serious eye

irritation

Serious eye damage/eye

irritation (Category 2)

P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][2]

H335: May cause respiratory

irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation (Category 3)

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray. P271: Use only outdoors

or in a well-ventilated area.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.[1][2]

H227: Combustible liquid Flammable liquids
P403 + P235: Store in a well-

ventilated place. Keep cool.[3]

Table 3: Physical and Chemical Properties of 2-Octyn-1-ol
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Property Value

Molecular Formula C8H14O[2]

Molecular Weight 126.20 g/mol [2]

Density 0.880 g/mL at 25 °C

Boiling Point 76-78 °C at 2 mmHg

Flash Point 91 °C (195.8 °F)[4]

Storage Class 10 - Combustible liquids[4]

Operational Plan: Step-by-Step Handling Procedure
Strict adherence to the following workflow is required to ensure the safe handling of 2-Octyn-1-
ol.
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Preparation

Handling

Storage

Review Safety Data Sheet (SDS)

Ensure adequate ventilation

Don appropriate Personal Protective Equipment (PPE)

Inspect container for damage

Use non-sparking tools

Avoid contact with skin and eyes

Avoid breathing vapors

Keep away from ignition sources

Keep container tightly closed

Store in a dry, cool, well-ventilated place

Store locked up

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Octyn-1-ol.
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Disposal Plan: Step-by-Step Procedure
Proper disposal of 2-Octyn-1-ol and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Step 1: Containment

Collect and arrange for disposal.

Keep the chemical in suitable, closed containers for disposal.[1]

Step 2: Labeling

Clearly label the waste container with the chemical name and associated hazards.

Step 3: Regulatory Compliance

Dispose of the contents and container at an approved waste disposal plant in accordance

with all applicable local, state, and federal regulations.[1][3]

Step 4: Decontamination

Thoroughly wash any contaminated clothing before reuse.[1]

Hierarchy of Controls
To effectively manage the risks associated with 2-Octyn-1-ol, a hierarchical approach to

control measures should be implemented.
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Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood, Ventilation)

If not feasible

Administrative Controls
(e.g., SOPs, Training)

Supplement with

Personal Protective Equipment (PPE)
(Least Effective)

Last line of defense

Click to download full resolution via product page

Caption: Hierarchy of Controls for Chemical Safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b148842#personal-protective-equipment-for-handling-
2-octyn-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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